8-(Azidomethyl)quinoline
Overview
Description
Synthesis Analysis
The synthesis of quinoline derivatives, such as 8-(Azidomethyl)quinoline, often involves the use of α,β-unsaturated aldehydes . The reaction mechanisms are discussed, and the reaction conditions and yields of the target products are also provided . Another approach for the synthesis of 8-Quinolinol analogs bearing a benzimidazole moiety includes the condensation of 5-(carboxymethyl)-8-quinolinol with substituted o-phenylenediamines .
Molecular Structure Analysis
Quinoline is an aromatic nitrogen-containing heterocyclic compound having a molecular formula of C9H7N . It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .
Chemical Reactions Analysis
Quinoline gives an electrophilic substitution reaction due to the presence of resonance phenomena in the molecule . It gives a nitration reaction in the presence of concentrated nitric acid and concentrated sulphuric acid . Quinoline also gives a bromination reaction in the presence of bromine and silver sulphate .
Physical And Chemical Properties Analysis
Quinoline is a colourless liquid chemical . It gives an electrophilic substitution reaction due to the presence of resonance phenomena in the molecule . It gives a nitration reaction in the presence of concentrated nitric acid and concentrated sulphuric acid . Quinoline also gives a bromination reaction in the presence of bromine and silver sulphate .
Scientific Research Applications
Anticancer Activities
8-(Azidomethyl)quinoline and its derivatives, such as quinoline, have shown promise in cancer drug discovery. Quinoline compounds, due to their synthetic versatility, can be used to synthesize a wide array of molecules with medical benefits. Specifically, certain quinoline-based compounds exhibit effective anticancer activity. The broad spectrum of biological and biochemical activities of these compounds includes their ability to inhibit tyrosine kinases, proteasome, tubulin polymerization, and DNA repair, which are crucial in cancer drug development and refinement (Solomon & Lee, 2011).
Antimicrobial and Antifungal Properties
Quinoline derivatives also demonstrate potent antimicrobial and antifungal activities. This makes them suitable candidates for the treatment of various parasitic and microbial infection diseases. The synthesis of new compounds featuring heterocyclic rings of quinoline derivatives linked to amino acid esters or heterocyclic amines aims to obtain pharmacologically active compounds with potential antimicrobial and cytotoxic activities (Farhan & Saour, 2017).
Corrosion Inhibition
Research on 8-hydroxyquinoline derivatives, closely related to this compound, has demonstrated significant anti-corrosion properties in acidic mediums for metals like mild steel. These derivatives act as cathodic inhibitors, forming a protective film on the metal surface and enhancing durability and lifespan of the metal in corrosive environments (Douche et al., 2020).
Alzheimer's Disease Treatment
In the context of Alzheimer's disease (AD), certain quinoline-indole derivatives, which can be related to the chemical structure of this compound, have shown promise. These derivatives exhibit multifunctional profiles including antioxidant effects, blood-brain barrier penetration, biometal chelation, and Aβ aggregation modulation. Notably, some of these compounds have demonstrated the ability to promote hippocampal cell proliferation in adult mice, which is significant for the treatment of AD (Wang et al., 2018).
Mechanism of Action
Target of Action
8-(Azidomethyl)quinoline is a derivative of quinoline, a class of compounds known for their broad spectrum of biological activities . Quinolines have been found to exhibit antimicrobial, anticancer, and antifungal effects . The primary targets of quinoline derivatives are often microbial cells, cancer cells, and fungi . .
Mode of Action
For instance, some quinoline derivatives have been found to inhibit the synthesis of DNA, RNA, and proteins in microbial cells . Others have been shown to disrupt cell membrane function, leading to cell death . The exact interaction of this compound with its targets would need further investigation.
Biochemical Pathways
For instance, some quinoline derivatives have been found to inhibit hemozoin polymerization, a crucial process in the life cycle of malaria parasites
Pharmacokinetics
A study on quinoline-1,2,3-triazole hybrid compounds, which are structurally similar to this compound, found that these compounds are in agreement with lipinski’s rule of five , suggesting good bioavailability
Result of Action
For instance, some quinoline derivatives have been found to induce apoptosis in cancer cells
Safety and Hazards
Future Directions
properties
IUPAC Name |
8-(azidomethyl)quinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N4/c11-14-13-7-9-4-1-3-8-5-2-6-12-10(8)9/h1-6H,7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSNBVUNMDWVXCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)CN=[N+]=[N-])N=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001313278 | |
Record name | 8-(Azidomethyl)quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001313278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
131052-51-2 | |
Record name | 8-(Azidomethyl)quinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=131052-51-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-(Azidomethyl)quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001313278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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